Cas no 2228122-79-8 (methyl 2-amino-2-1-(3,3-difluorocyclobutyl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(3,3-difluorocyclobutyl)cyclopropylacetate
• CAS No: 2228122-79-8
• MF: C₁₀H₁₅F₂NO₂
• MW: 219.228410005569
• CID: 6164632
• PubChem ID: 165718298
• Update Time: 2025-07-25

methyl 2-amino-2-1-(3,3-difluorocyclobutyl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(3,3-difluorocyclobutyl)cyclopropylacetate
• EN300-2005866
• 2228122-79-8
• methyl 2-amino-2-[1-(3,3-difluorocyclobutyl)cyclopropyl]acetate

• Inchi： 1S/C10H15F2NO2/c1-15-8(14)7(13)9(2-3-9)6-4-10(11,12)5-6/h6-7H,2-5,13H2,1H3
• InChI Key： MYYHSFKBWICWFH-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)C1(C(C(=O)OC)N)CC1)F

Computed Properties

• Exact Mass: 219.10708505g/mol
• Monoisotopic Mass: 219.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-2-1-(3,3-difluorocyclobutyl)cyclopropylacetate

Methyl 2-amino-2-1-(3,3-difluorocyclobutyl)cyclopropylacetate (CAS No. 2228122-79-8): A Comprehensive Overview

Methyl 2-amino-2-1-(3,3-difluorocyclobutyl)cyclopropylacetate, identified by its CAS number 2228122-79-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable candidate for further research and development in drug discovery. The unique combination of substituents in its molecular structure, particularly the 3,3-difluorocyclobutyl moiety, contributes to its distinct chemical behavior and potential biological activity.

The synthesis of methyl 2-amino-2-1-(3,3-difluorocyclobutyl)cyclopropylacetate involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The presence of the cyclopropyl group and the amino functionality at the second position of the acetoate moiety introduces specific reactivity patterns that can be exploited for medicinal chemistry applications. This compound's structure is reminiscent of molecules that have been explored for their potential in treating various therapeutic conditions, including neurological disorders and inflammatory diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of methyl 2-amino-2-1-(3,3-difluorocyclobutyl)cyclopropylacetate with greater accuracy. Molecular docking studies have suggested that this compound may interact with specific protein targets, potentially modulating pathways relevant to disease mechanisms. For instance, preliminary data indicate that it could interfere with enzymes involved in inflammation or neurotransmitter synthesis, offering a promising lead for developing novel therapeutic agents.

The< strong>3,3-difluorocyclobutyl substituent is a key feature of this compound, contributing to its stability and reactivity. Fluorinated cyclic structures are known for their ability to enhance metabolic stability and binding affinity, properties that are highly desirable in drug candidates. The incorporation of fluorine atoms can also influence the electronic properties of the molecule, affecting its interactions with biological targets. This has led to increased interest in fluorinated compounds as pharmacophores in drug design.

In vitro studies have begun to unravel the potential pharmacological profile of methyl 2-amino-2-1-(3,3-difluorocyclobutyl)cyclopropylacetate. Initial experiments have shown that it exhibits moderate activity against certain enzymatic targets, suggesting its utility as a scaffold for further derivatization. The amino group provides a site for functionalization, allowing chemists to explore modifications that could enhance potency or selectivity. Additionally, the cyclopropyl ring can be modified to introduce additional substituents that might improve solubility or bioavailability.

The< strong>cyclopropyl group itself is a versatile structural element that has been utilized in various drug molecules due to its ability to occupy space efficiently and influence electronic distributions. In the context of methyl 2-amino-2-1-(3,3-difluorocyclobutyl)cyclopropylacetate, this group contributes to the overall shape and flexibility of the molecule, which can be crucial for binding to biological targets. The combination of these structural features makes this compound an attractive candidate for further exploration in medicinal chemistry.

The development of new synthetic methodologies has also played a crucial role in facilitating research on compounds like methyl 2-amino-2-1-(3,3-difluorocyclobutyl)cyclopropylacetate. Advanced techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled more efficient and scalable production processes. These advancements not only reduce costs but also allow for greater experimentation with different structural motifs, leading to more innovative drug candidates.

The potential applications of methyl 2-amino-2-1-(3,3-difluorocyclobutyl)cyclopropylacetate extend beyond traditional pharmaceutical uses. Its unique structural features make it suitable for exploring novel therapeutic strategies, including targeted therapy and personalized medicine. By understanding how this compound interacts with biological systems at a molecular level, researchers can develop more effective treatments tailored to individual patient needs.

In conclusion, methyl 2-amino-2-1-(3,3-difluorocyclobutyl)cyclopropylacetate (CAS No. 2228122-79-8) represents a significant advancement in pharmaceutical chemistry. Its complex structure and functional properties make it a valuable tool for drug discovery and development. With ongoing research focused on elucidating its biological activity and optimizing its synthetic pathways, this compound holds great promise for addressing unmet medical needs in the future.